![molecular formula C22H25N3O4S2 B2722387 (Z)-4-((2,6-dimethylmorpholino)sulfonyl)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide CAS No. 850910-76-8](/img/structure/B2722387.png)
(Z)-4-((2,6-dimethylmorpholino)sulfonyl)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-4-((2,6-dimethylmorpholino)sulfonyl)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C22H25N3O4S2 and its molecular weight is 459.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Anticancer Applications
- Antimicrobial Activity : Compounds with benzothiazole and sulfonamide groups have been synthesized and screened for antimicrobial activity. For instance, Jagtap et al. (2010) synthesized novel compounds comprising sulfonamido thiazole with fluorobenzothiazole, which were evaluated for antimicrobial activities (Jagtap et al., 2010).
- Anticancer Activity : The anticancer potential of compounds containing benzothiazole and sulfonamide moieties has been investigated. For example, Vellaiswamy and Ramaswamy (2017) reported the synthesis of Co(II) complexes with thiazol-2-yl benzenesulfonamide derivatives, exhibiting anticancer activity against human breast cancer cell lines (Vellaiswamy & Ramaswamy, 2017).
Photodynamic Therapy and Imaging
- Photodynamic Therapy (PDT) : The synthesis of new zinc phthalocyanines substituted with benzenesulfonamide derivative groups has shown promising results in photodynamic therapy applications. These compounds possess good fluorescence properties and high singlet oxygen quantum yield, crucial for effective PDT in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Enzyme Inhibition
- Carbonic Anhydrase Inhibition : Aromatic sulfonamide inhibitors have been designed to target carbonic anhydrase isoenzymes, showcasing their potential in developing therapeutic agents for various conditions. These compounds displayed nanomolar half maximal inhibitory concentration (IC50) values against different carbonic anhydrase isoenzymes (Supuran, Maresca, Gregáň, & Remko, 2013).
Material Science Applications
- Electroactive Liquid Crystalline Polyimides : The development of liquid crystalline polyimides incorporating aniline trimer segments has been explored for their electroactive properties. These polymers exhibit anisotropic conductivity, which could be advantageous for applications in advanced materials and electronics (Liu et al., 2011).
Properties
IUPAC Name |
4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(3-ethyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O4S2/c1-4-25-19-7-5-6-8-20(19)30-22(25)23-21(26)17-9-11-18(12-10-17)31(27,28)24-13-15(2)29-16(3)14-24/h5-12,15-16H,4,13-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDGKNKUTKGLIMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CC(OC(C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.